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Compound of Interest

Compound Name: PROTAC BTK Degrader-12

Cat. No.: B15542953 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the handling and disposal of

PROTAC BTK Degrader-12, also identified as BGB-16673. Given its nature as a potent,

biologically active molecule designed to degrade Bruton's tyrosine kinase (BTK), stringent

adherence to the following protocols is essential to ensure personnel safety and environmental

protection.

Immediate Safety and Handling Information
PROTAC BTK Degrader-12 is an investigational compound and should be handled as a potent

pharmaceutical ingredient. While a specific Occupational Exposure Limit (OEL) has not been

established, based on its mechanism of action and available clinical data, a high degree of

caution is warranted. The information presented here is a synthesis of best practices for

handling potent compounds and specific data where available. A Safety Data Sheet (SDS) for

BGB-16673 is available from suppliers such as MedchemExpress and should be consulted as

the primary source of safety information.[1]

Hazard Assessment and Occupational Exposure
Banding
In the absence of a formal OEL, the principle of Occupational Exposure Banding (OEB) should

be applied. PROTACs are designed to be highly potent, and clinical trial data for BGB-16673 in

patients with B-cell malignancies show it to be biologically active at various dose levels.[2][3][4]
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[5][6][7] Treatment-emergent adverse events have been observed, underscoring the need for

robust containment.[2][3][4][5][7][8][9][10] Therefore, it is prudent to handle PROTAC BTK
Degrader-12 in a high-containment facility, consistent with a high OEB category (e.g., OEB 4

or 5), until more specific data becomes available.

Quantitative Data Summary
Parameter Information Source

Chemical Name
PROTAC BTK Degrader-12;

BGB-16673
Internal Identification

CAS Number 2736508-65-7 MedchemExpress

Molecular Formula C47H54N12O4 MedchemExpress

Molecular Weight 851.01 g/mol MedchemExpress

Biological Target Bruton's tyrosine kinase (BTK) [1][11][7]

Mechanism of Action
Induces proteasomal

degradation of BTK
[1][11][7]

Physical Form Solid powder Excenen PharmaTech

Storage (Solid) -20°C for up to 2 years MedchemExpress

Storage (in Solution) -80°C for up to 6 months MedchemExpress

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling PROTAC BTK Degrader-12 in

both solid and solution forms. The goal is to prevent inhalation, ingestion, and skin/eye contact.
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PPE Category
Solid Compound
(Weighing, Aliquoting)

Compound in Solution

Primary Engineering Controls
Ventilated Balance Enclosure

(VBE) or Glovebox
Certified Chemical Fume Hood

Respiratory Protection
N95 or higher rated respirator

(if not in a closed system)

Not generally required if

handled in a fume hood

Hand Protection
Double nitrile gloves, with

regular changes
Double nitrile gloves

Eye Protection

Chemical splash goggles or

safety glasses with side

shields

Chemical splash goggles

Body Protection

Disposable, solid-front lab coat

with tight cuffs; disposable

sleeves

Lab coat; disposable sleeves

as needed

Operational Plans: Step-by-Step Guidance
Receiving and Storage

Inspection: Upon receipt, inspect the container for any damage or leaks within a designated

containment area (e.g., a chemical fume hood).

Labeling: Ensure the container is clearly labeled with the compound name, CAS number,

and appropriate hazard warnings.

Storage: Store the compound in its original, tightly sealed container in a designated, secure,

and ventilated cold storage location (-20°C for solid, -80°C for solutions).[1] Maintain an

accurate inventory.

Weighing and Solution Preparation (Solid Compound)
This procedure must be performed within a primary engineering control such as a Ventilated

Balance Enclosure (VBE) or an isolator/glovebox to minimize aerosol generation.
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Preparation: Decontaminate the work surface. Assemble all necessary equipment (spatulas,

weigh paper, vials, solvent, etc.) within the enclosure.

Weighing: Carefully weigh the desired amount of the solid compound. Use tools that

minimize dust creation.

Dissolving: Add the solvent to the vial containing the weighed solid. Cap the vial securely

and mix gently (e.g., by vortexing at a low speed) until fully dissolved.

Cleanup: Decontaminate all surfaces and equipment used. Dispose of contaminated

disposables as potent compound waste.

Handling of Solutions
Work Area: All manipulations of solutions containing PROTAC BTK Degrader-12 should be

performed in a certified chemical fume hood.

Aliquoting: When preparing smaller aliquots, work over a disposable, absorbent bench liner

to contain any potential spills.

Sealing: Securely cap all vials and containers. Use parafilm for extra security if necessary.

Disposal Plan
All waste contaminated with PROTAC BTK Degrader-12 must be treated as hazardous

chemical waste.

Waste Segregation and Collection
Solid Waste: Collect all contaminated solid waste (e.g., gloves, weigh papers, pipette tips,

empty vials) in a dedicated, clearly labeled, and sealed hazardous waste container.

Liquid Waste: Collect all solutions containing the degrader in a separate, sealed, and clearly

labeled hazardous waste container. Do not mix with other waste streams unless compatibility

is confirmed.

Sharps: Contaminated needles and other sharps must be placed in a designated sharps

container for hazardous waste.
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Decontamination and Final Disposal
Decontamination: Decontaminate all non-disposable equipment (e.g., spatulas, glassware)

and work surfaces. A common procedure involves washing with a suitable solvent (e.g.,

ethanol or isopropanol) followed by a soap and water wash. The rinsate from the initial

solvent wash should be collected as hazardous liquid waste.

Final Disposal: All hazardous waste must be disposed of through your institution's

environmental health and safety (EHS) office, following all local, state, and federal

regulations. Do not discharge any material containing this compound down the drain.
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Caption: PROTAC BTK Degrader-12 mechanism of action.
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Caption: Safe handling and disposal workflow for PROTAC BTK Degrader-12.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b15542953?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

